2-Hexadecenoic acid

Description

2-Hexadecenoic acid, also known as palmitoleic acid, is a monounsaturated fatty acid with versatile applications in various fields . It is utilized in cosmetic formulations for its emollient and moisturizing properties in skincare products . The food industry employs 2-Hexadecenoic acid as a flavoring agent to enhance the taste of food products while also providing a unique fatty acid profile . In pharmaceuticals, it functions as a surfactant, improving the solubility of active ingredients for effective medication delivery . Furthermore, researchers in biotechnology use it in the synthesis of bioactive compounds, leveraging its structure to develop new materials with specific properties . It is also suitable for formulating high-performance lubricants, offering better stability and efficiency compared to traditional options .

The compound has a molecular formula of C16H30O2 and a molecular weight of 254.41 . 2-Hexadecenoic acid is also identified by several synonyms, including trans-2-hexadecenoic acid and gaidic acid . It appears as a white to orange to green powder to crystal . It should be stored under inert gas in a cool, dark place, ideally below 15°C, to avoid air exposure .

A related compound is 2-Hexadecenoic acid, methyl ester, (E)-, which has a molecular formula of C17H32O2 . 2-Hexadecenoic acid, can be used in research but is not for human use .

• CAS No.: 629-56-1
• Product Name: 2-Hexadecenoic acid
• Molecular Formula: C16H30O2
• Molecular Weight: 254.41 g/mol
• IUPAC Name: hexadec-2-enoic acid
• Standard InChI: InChI=1S/C16H30O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16(17)18/h14-15H,2-13H2,1H3,(H,17,18)
• Standard InChIKey: ZVRMGCSSSYZGSM-UHFFFAOYSA-N
• SMILES: CCCCCCCCCCCCCC=CC(=O)O
• Canonical SMILES: CCCCCCCCCCCCCC=CC(=O)O
• Synonyms: TRANS-2-HEXADECENOIC ACID;GAIDIC ACID;2TR-HEXADECENOIC ACID;2-HEXADECENOIC ACID;(E)-hexadec-2-enoic acid;trans-Hexadec-2-enoic acid
• PubChem Compound: 152802
• Last Modified: Sep 13 2023